Cas no 2167211-34-7 (tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate)

• Product Name: tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate
• CAS No: 2167211-34-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD31743734
• CID: 5164379
• PubChem ID: 138112922
• Update Time: 2026-03-04

tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate
• tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate
• EN300-37473877
• SB74606
• BS-43366
• D95208
• EN300-25667532
• t-Butyl 7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate
• tert-Butyl7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate
• rac-tert-butyl(4r,7r)-7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate
• 1-Boc-7-hydroxy-1-azaspiro[3.5]nonane
• 2167211-34-7
• MFCD31743734
• 2824986-56-1
• tert-butyl (4r,7r)-7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate

• MDL： MFCD31743734
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-8-13(14)6-4-10(15)5-7-13/h10,15H,4-9H2,1-3H3
• InChI Key： CPLFYCGOZNTOJI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCC(O)CC2)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate

Introduction to Tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate (CAS No. 2167211-34-7)

Tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate (CAS No. 2167211-34-7) is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular recognition.

The molecular structure of tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate consists of a spirocyclic core, which is a key feature that contributes to its distinct chemical behavior. The spirocyclic framework provides rigidity and stability, making it an attractive scaffold for designing complex molecules. Additionally, the presence of both hydroxyl and carboxyl functional groups enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. These compounds have been explored for their potential applications in pharmaceuticals, agrochemicals, and materials science. Specifically, the spirocyclic core in tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate offers a versatile platform for the development of novel bioactive molecules.

The hydroxyl group in the molecule plays a crucial role in its reactivity and interaction with biological systems. Hydroxyl groups are known to participate in hydrogen bonding, which is essential for the binding of molecules to biological targets such as enzymes and receptors. This property makes tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate a promising candidate for designing ligands that can modulate biological pathways.

The carboxyl group at the other end of the molecule further enhances its potential as a building block for more complex structures. Carboxyl groups are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and coordination with metal ions. These reactions are crucial for the synthesis of more complex molecules and the development of novel drug candidates.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery. Spirocyclic structures have been shown to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, they often exhibit high binding affinity to biological targets due to their rigid and conformationally restricted structures. This makes them ideal candidates for developing small-molecule drugs with improved efficacy and reduced side effects.

In particular, tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate has shown promise in preliminary studies as a scaffold for designing molecules that interact with specific biological targets. Its unique structural features make it a versatile platform for exploring new therapeutic strategies. Researchers have been exploring its potential as a precursor for synthesizing more complex bioactive molecules that could be used in treating various diseases.

The synthesis of tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through intramolecular cyclization reactions, which require precise control over reaction conditions to achieve the desired product. The introduction of the hydroxyl and carboxyl groups further adds complexity to the synthesis but also enhances the functionality of the molecule.

The use of computational methods has become increasingly important in the design and optimization of spirocyclic compounds like tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate. Molecular modeling techniques can help researchers predict the behavior of these compounds before they are synthesized in the lab. This approach can significantly reduce experimental costs and time by identifying optimal reaction conditions and predicting potential challenges.

In conclusion, tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate (CAS No. 2167211-34-7) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for spirocyclic compounds, tert-butyl 7-hydroxy-1-azaspiro3.5nonane-1-carboxylate is likely to play an important role in shaping the future of drug discovery.